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For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Deazauridine (3-DU) is a synthetic pyrimidine nucleoside analog of uridine with
demonstrated antitumor and antiviral properties.[1][2] Its primary mechanism of action involves
the intracellular phosphorylation to 3-deazauridine-5'-triphosphate (3-dUTP), which then acts
as a competitive inhibitor of CTP synthetase.[3] This inhibition leads to the depletion of
intracellular cytidine triphosphate (CTP) pools, ultimately disrupting RNA and DNA synthesis
and inducing apoptosis in rapidly proliferating cells.[3][4] This document provides detailed
protocols for key in vitro assays to evaluate the efficacy and mechanism of action of 3-
Deazauridine.

Mechanism of Action

3-Deazauridine is transported into the cell and subsequently phosphorylated by cellular
kinases to its active triphosphate form, 3-dUTP. 3-dUTP competitively inhibits CTP synthetase,
the enzyme responsible for the de novo synthesis of CTP from UTP.[3] The resulting decrease
in the intracellular CTP pool disrupts the synthesis of RNA and DNA, leading to cell cycle arrest
and apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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